Cas no 899956-59-3 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide
• CAS No: 899956-59-3
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5490065
• Update Time: 2025-07-14

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,2-dimethylpropanamide
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide

• Inchi： 1S/C14H20N2O3S/c1-14(2,3)13(17)15-11-5-7-12(8-6-11)16-9-4-10-20(16,18)19/h5-8H,4,9-10H2,1-3H3,(H,15,17)
• InChI Key： RTPQFVJTOMLVAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C(C)(C)C

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide

Research Brief on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide (CAS: 899956-59-3)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide (CAS: 899956-59-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and recent advancements in its development.

The compound features a unique thiazolidine-1,1-dioxide moiety, which is known to confer metabolic stability and enhance binding affinity to biological targets. Recent studies have explored its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. The presence of the 2,2-dimethylpropanamide group further contributes to its pharmacokinetic profile, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide on the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study demonstrated that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a reduced risk of gastrointestinal side effects, a common limitation of current COX-2 inhibitors.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's potential in treating type 2 diabetes. The research team found that N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide acts as an agonist for the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose metabolism and insulin sensitivity. In vitro assays using adipocyte cell lines showed a dose-dependent increase in glucose uptake, comparable to that of rosiglitazone, a well-known PPARγ agonist.

Despite these promising findings, challenges remain in the clinical translation of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide. Pharmacokinetic studies in animal models have revealed moderate oral bioavailability, necessitating further structural optimization to improve its absorption and distribution properties. Additionally, long-term toxicity studies are required to assess its safety profile comprehensively.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,2-dimethylpropanamide represents a versatile scaffold with dual therapeutic potential in inflammation and metabolic disorders. Ongoing research efforts are focused on refining its pharmacological properties and exploring its applications in combination therapies. The compound's unique chemical structure and selective biological activities position it as a valuable candidate for future drug development initiatives.